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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the flame-retardant performance of

NOR116, a monomeric N-alkoxy hindered amine, and its synergistic effects when combined

with other flame retardants. The information is supported by experimental data from peer-

reviewed studies, with detailed methodologies for key experiments to facilitate replication and

further research.

Introduction to NOR116
NOR116, commercially known as Flamestab® NOR 116 FF, is a halogen-free flame retardant

that also functions as a UV and thermal stabilizer.[1][2] It is effective at low concentrations,

typically between 1% and 1.5%, in various polymers, most notably polypropylene (PP).[1] Its

primary flame-retardant mechanism involves the generation of various radicals, such as aminyl,

alkoxy, nitroxyl, and alkyl radicals, which interfere with the combustion cycle.[3]

Comparative Performance of NOR116 and Other
Flame Retardants
Evaluating the standalone performance of NOR116 against other common flame retardants is

crucial for understanding its relative efficacy. The following tables summarize key flammability

metrics for NOR116 in comparison to halogenated, phosphorus-based, and other nitrogen-

based flame retardants.
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Table 1: Comparison of NOR116 with a Halogenated
Flame Retardant in LDPE

Flame
Retardant
System

Concentration
(wt%)

Burning
Length (mm)

Burning Time
(s)

Dripping

NOR116 1.0 95 18 No

Luvogard

MB81/PE

(Brominated FR)

1.0 85 15 Yes

Experimental data for Table 1 was extracted from a comparative study in Low-Density

Polyethylene (LDPE).

Table 2: Comparison of NOR116 with a Disulfide Flame
Retardant in PP

Flame Retardant
Concentration
(wt%)

Burning Length
(mm)

Burning Time (s)

NOR116 0.5 - -

5,5'-dithiobis(2-

nitrobenzoic acid)
0.5 53 10

This study highlights the superior performance of the disulfide compound compared to

NOR116 in polypropylene films at the same low concentration.[3]

Synergistic Effects of NOR116 with Other Flame
Retardants
NOR116 exhibits significant synergistic effects when combined with various classes of flame

retardants, often leading to enhanced performance that surpasses the efficacy of the individual

components.
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Synergy with Phosphorus-Based Flame Retardants
The combination of NOR116 with phosphorus-based flame retardants, particularly intumescent

systems, has been shown to be highly effective.

A study on the addition of NOR116 to a classic intumescent flame retardant (IFR) system

consisting of ammonium polyphosphate (APP) and pentaerythritol (PER) in polypropylene

demonstrated a remarkable synergistic effect. The addition of a small amount of NOR116
significantly improved the flame retardancy of the PP/IFR composite.[4]

Table 3: Performance of PP/APP/PER with and without NOR116

Formulation
Limiting Oxygen Index
(LOI) (%)

UL-94 Rating

PP / 24.5% APP/PER 31.0 V-1

PP / 24.5% APP/PER / 0.5%

NOR116
35.0 V-0

The data clearly indicates that a mere 0.5 wt% of NOR116 elevates the flame retardancy to the

highest UL-94 classification and substantially increases the LOI.[4][5]

Research has also explored the synergy between NOR116, a cyclic phosphonate (Aflammit

PCO-900), and fumed silica in polypropylene. The combination of these components led to a

significant improvement in flame retardancy.[6][7]

Table 4: LOI and Cone Calorimetry Data for PP with Phosphonate, NOR116, and Fumed Silica
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Formulation LOI (%)
Peak Heat Release
Rate (pHRR)
(kW/m²)

Total Heat Release
(THR) (MJ/m²)

PP + 5% PCO-900 21.3 450 85

PP + 3.5% PCO-900

+ 1.5% NOR116
24.99 380 75

PP + 3.5% PCO-900

+ 1.5% NOR116 + 1%

Fumed Silica

25.66 350 70

These results demonstrate a progressive enhancement of flame retardancy with the addition of

NOR116 and fumed silica to the phosphonate-containing polypropylene.[6]

Synergy with Solid Acids and Halogenated Flame
Retardants
NOR116 also shows synergistic behavior with solid acids and can enhance the efficacy of

halogenated flame retardants.

In a study using silica alumina (SA) as a solid acid in polypropylene, the combination with

NOR116 promoted melt dripping, which helps to remove heat from the combustion zone and

suppress upward flame spread.[5] Furthermore, the introduction of a small quantity of a

halogen-based flame retardant to the PP/SA/NOR116 mixture resulted in rapid self-

extinguishing. This is attributed to a gas-phase mechanism where radicals generated by the

flame retardants trap the highly reactive H• and OH• radicals that propagate the fire.[5]

Mechanisms of Action and Synergism
The flame retardancy of NOR116 and its synergistic systems can be understood by examining

their actions in both the gas and condensed phases of a fire.

Gas Phase Mechanism: Radical Scavenging
The primary mechanism of NOR116 is radical scavenging in the gas phase. During

combustion, NOR116 decomposes to produce nitroxyl radicals (>N-O•) and other radical
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species. These radicals are highly effective at trapping the chain-propagating radicals (H• and

OH•) in the flame, thereby interrupting the exothermic combustion process.
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Gas Phase Radical Scavenging by NOR116

Synergistic Mechanism with Intumescent Flame
Retardants
When combined with an intumescent system like APP/PER, NOR116 participates in both gas

and condensed phase mechanisms. In the gas phase, it performs its radical scavenging

function. In the condensed phase, the decomposition products of NOR116 can interact with the

forming char layer, enhancing its stability and integrity. This dual-action leads to a more

effective barrier against heat and mass transfer, thus improving the overall flame retardancy.
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Synergy of NOR116 with Intumescent FRs

Experimental Protocols
Limiting Oxygen Index (LOI) - ASTM D2863
The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing

mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Apparatus: A heat-resistant glass chimney containing a vertically mounted specimen holder.

Gas control meters for oxygen and nitrogen.

Specimen: Typically a bar of specified dimensions (e.g., 100 mm x 10 mm x 4 mm).

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1143032?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The specimen is mounted vertically in the glass chimney.

A mixture of oxygen and nitrogen is flowed upwards through the chimney.

The top edge of the specimen is ignited with a propane flame.

The oxygen concentration is adjusted until the flame is self-sustaining for a specified

period or burns a certain length of the specimen.

The LOI is calculated as the percentage of oxygen in the gas mixture.

UL-94 Vertical Burning Test
This test assesses the flammability of plastic materials in response to a small open flame under

controlled laboratory conditions.

Apparatus: A test chamber, a Bunsen burner with a specified barrel diameter, a wing tip for

the burner, a specimen clamp, and a timer. A piece of cotton is placed below the specimen.

Specimen: A rectangular bar of specified dimensions (e.g., 125 mm x 13 mm x thickness).

Procedure:

The specimen is clamped vertically.

A flame of a specified height is applied to the bottom edge of the specimen for 10 seconds

and then removed.

The afterflame time (t1) is recorded.

Immediately after the flame extinguishes, the flame is reapplied for another 10 seconds

and then removed.

The afterflame time (t2) and afterglow time (t3) are recorded.

It is noted whether flaming drips ignite the cotton below.

Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame times,

afterglow time, and whether flaming drips ignite the cotton. V-0 is the highest rating,
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indicating the most flame-retardant material.

Cone Calorimetry - ASTM E1354
The cone calorimeter is a bench-scale instrument used to study the fire behavior of materials. It

measures properties such as heat release rate (HRR), time to ignition, mass loss rate, and

smoke production.

Apparatus: A conical radiant heater, a load cell to measure mass loss, a spark igniter, and an

exhaust system with gas analysis instrumentation.

Specimen: A square plaque of specified dimensions (e.g., 100 mm x 100 mm x thickness).

Procedure:

The specimen is placed horizontally on the load cell below the conical heater.

The specimen is exposed to a constant heat flux (e.g., 35 or 50 kW/m²).

The time to ignition is recorded.

During combustion, the instrument continuously measures the heat release rate by oxygen

consumption calorimetry, the mass of the specimen, and the smoke density.

Key Parameters:

Peak Heat Release Rate (pHRR): The maximum heat release rate during combustion, a

key indicator of fire intensity.

Total Heat Release (THR): The total amount of heat generated during the test.

Time to Ignition (TTI): The time it takes for the material to ignite under the specified heat

flux.

Conclusion
NOR116 is a versatile, halogen-free flame retardant that demonstrates significant efficacy,

particularly when used in synergistic combinations with other flame retardants. Its primary gas-
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phase radical scavenging mechanism, coupled with beneficial interactions in the condensed

phase with intumescent systems, makes it a valuable component in the development of high-

performance, flame-retardant polymeric materials. The experimental data presented in this

guide provides a basis for comparing its performance and understanding its synergistic

potential. Further research into novel synergistic combinations with NOR116 could lead to the

development of even more efficient and environmentally friendly flame-retardant solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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